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The ascent of iridium catalysis represents a significant chapter in the annals of chemical
synthesis, offering powerful and often unprecedented solutions to long-standing challenges in
creating complex molecules. From its early beginnings in hydrogenation to its modern
applications in late-stage functionalization of drug candidates, iridium has proven to be a
uniquely versatile and potent transition metal catalyst. This technical guide provides a historical
overview of key milestones in the development of iridium catalysis, presenting quantitative
data, detailed experimental protocols for seminal reactions, and visual representations of the
underlying catalytic cycles.

The Dawn of Iridium Hydrogenation: Crabtree's
Catalyst

The 1970s marked a pivotal moment in homogeneous catalysis with the development of
Wilkinson's rhodium-based catalyst. However, its iridium analogue was initially underexplored.
This changed dramatically with the work of Robert H. Crabtree and his graduate student
George Morris. In the late 1970s, while at the Institut de Chimie des Substances Naturelles in
France, they developed what is now famously known as Crabtree's catalyst, [Ir(COD)(PCys)
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(py)]PFe.[1][2] This air-stable, orange solid demonstrated remarkable activity for the
hydrogenation of alkenes, particularly for sterically hindered and tri- and tetrasubstituted olefins
that were challenging substrates for existing catalysts.[3]

Quantitative Performance Data

The superior performance of Crabtree's catalyst compared to its contemporaries, Wilkinson's
catalyst and the Schrock-Osborn catalyst, is evident in its significantly higher turnover
frequencies for a range of olefin substrates.

Wilkinson's Schrock-Osborn Crabtree's Catalyst
Substrate Catalyst (Turnover Catalyst (Turnover (Turnover

Frequency) Frequency) Frequency)
1-Hexene 650 4000 6400
Cyclohexene 700 10 4500
1-Methylcyclohexene 13 — 3800
2,3-Dimethyl-but-2-

— — 4000

ene

Turnover frequencies are expressed in units of (moles of product) / (moles of catalyst - hour)
under specific reaction conditions.

Experimental Protocol: Synthesis of Crabtree's Catalyst

The synthesis of Crabtree's catalyst, [Ir(COD)(PCys)(py)]PFs, is a foundational procedure in
iridium chemistry.

Materials:
e [{Ir(COD)CI}z] (Di-u-chlorobis(1,5-cyclooctadiene)diiridium(l))
¢ Tricyclohexylphosphine (PCys)

o Pyridine (py)
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Ammonium hexafluorophosphate (NH4PFs)

Acetone

Methanol

Diethyl ether

Procedure:

A solution of [{Ir(COD)CI}z] (0.50 g, 0.74 mmol) in 20 mL of acetone is prepared in a Schlenk
flask under an inert atmosphere (e.g., argon or nitrogen).

 To this solution, tricyclohexylphosphine (0.42 g, 1.5 mmol) is added, and the mixture is
stirred for 15 minutes at room temperature.

e Pyridine (0.12 mL, 1.5 mmol) is then added, and the solution is stirred for an additional 30
minutes.

e A solution of ammonium hexafluorophosphate (0.25 g, 1.5 mmol) in 5 mL of methanol is
added to the reaction mixture, resulting in the immediate precipitation of a bright orange
solid.

e The mixture is stirred for another 15 minutes, and then the solid is collected by filtration.

e The collected solid is washed with diethyl ether (3 x 10 mL) and dried under vacuum to yield
the orange, microcrystalline product.

Catalytic Cycle of Alkene Hydrogenation

The mechanism of hydrogenation by Crabtree's catalyst involves an Ir(I)/Ir(lll) catalytic cycle.
The catalytically active species is generated in solution, where the cyclooctadiene (COD) ligand
is hydrogenated and replaced by solvent molecules, which are in turn substituted by the olefin
and dihydrogen.
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Caption: Catalytic cycle for alkene hydrogenation by Crabtree's catalyst.

Revolutionizing Asymmetric Synthesis: Iridium-
Catalyzed Allylic Substitution

The late 1990s and early 2000s witnessed a paradigm shift in asymmetric catalysis with the
emergence of iridium-catalyzed allylic substitution reactions. Pioneering work by the research
groups of John F. Hartwig and Gunter Helmchen demonstrated that iridium catalysts could
achieve high regio- and enantioselectivity in the formation of carbon-carbon and carbon-
heteroatom bonds, often complementary to the well-established palladium-catalyzed systems.
[4][5] A key breakthrough was the use of chiral phosphoramidite ligands, which, in combination
with an iridium precursor, generated highly active and selective catalysts.[4][6]

Quantitative Performance Data for Asymmetric Allylic
Amination

The iridium-catalyzed asymmetric amination of allylic carbonates showcases the exceptional
enantioselectivity achievable with this methodology.[4][6][7]

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://www.benchchem.com/product/b16111493/docs?utm_src=pdf-body-img#a-historical-overview-of-iridium-catalysis-development-an-in-depth-technical-guide
https://hartwig.cchem.berkeley.edu/publications/92
https://www.organic-chemistry.org/abstracts/literature/091.shtm
https://hartwig.cchem.berkeley.edu/publications/92
https://pubs.acs.org/doi/10.1021/ja028614m
https://hartwig.cchem.berkeley.edu/publications/92
https://pubs.acs.org/doi/10.1021/ja028614m
https://pubmed.ncbi.nlm.nih.gov/12487578/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16111493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Allylic . . Enantiomeric
Entry Amine Yield (%)
Carbonate Excess (%)

Cinnamyl methyl )
1 Benzylamine 95 98
carbonate

Cinnamyl methyl )
2 Morpholine 91 97
carbonate

Cinnamyl methyl .
3 Aniline 85 96
carbonate

(E)-2-Hexenyl )
4 Benzylamine 88 95
methyl carbonate

(E)-2-Hexenyl ]
5 Morpholine 84 94
methyl carbonate

Experimental Protocol: Iridium-Catalyzed Asymmetric
Allylic Amination

The following is a general procedure for the iridium-catalyzed asymmetric allylic amination
developed by the Hartwig group.[4]

Materials:
e [{Ir(COD)CI}2]

e Chiral phosphoramidite ligand (e.g., (R,R)-N,N'-dibenzyl-N,N'-dimethyl-2,2'-
bis(diphenylphosphino)-1,1'-binaphthyl)

 Allylic carbonate
e Amine
o Tetrahydrofuran (THF), anhydrous

 Inert atmosphere glovebox or Schlenk line
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Procedure:

In a glovebox, a solution of [{Ir(COD)CI}z] (0.01 mmol) and the chiral phosphoramidite ligand
(0.022 mmol) in 1.0 mL of anhydrous THF is prepared in a vial and stirred for 15 minutes.

e The allylic carbonate (0.5 mmol) is added to the catalyst solution.
e The amine (0.6 mmol) is then added to the reaction mixture.

e The vial is sealed and the reaction is stirred at room temperature for the specified time
(typically 12-24 hours).

o Upon completion, the reaction mixture is concentrated under reduced pressure.

e The residue is purified by flash column chromatography on silica gel to afford the desired
allylic amine product.

Catalytic Cycle of Asymmetric Allylic Substitution

The mechanism of iridium-catalyzed asymmetric allylic substitution is believed to involve the
formation of a chiral iridium-allyl intermediate.

[ir(olefin)Ly+ |—xidative Addition oty oy 14 | Nucleophile ot e ophilic Attack

+ Allylic Substrate

[Ir(COD)L]+

[Ir(product)L]+

Click to download full resolution via product page

Caption: Generalized catalytic cycle for iridium-catalyzed asymmetric allylic substitution.

The Rise of C-H Functionalization: Iridium-Catalyzed
Borylation

A groundbreaking development in synthetic chemistry has been the direct functionalization of
otherwise inert C-H bonds. Iridium catalysis has been at the forefront of this revolution,
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particularly in the realm of C-H borylation. The seminal work of Hartwig and Miyaura, as well as
Smith, demonstrated that iridium complexes, typically in conjunction with bipyridine or
phenanthroline ligands, could catalyze the borylation of aromatic and heteroaromatic C-H
bonds with high regioselectivity, governed primarily by steric factors.[8][9]

Quantitative Performance Data for Aromatic C-H
Borylation

The iridium-catalyzed borylation of arenes with bis(pinacolato)diboron (Bzpinz) proceeds with
high yields and predictable regioselectivity.[8]

. Regioselectivity
Arene Product Yield (%)
(meta:para)

4-Tolylboronic acid
Toluene ] 95 >98:2 (para)
pinacol ester

4-
Anisole Methoxyphenylboronic 98 >98:2 (para)

acid pinacol ester

4-
Chlorobenzene Chlorophenylboronic 85 >98:2 (para)

acid pinacol ester

3,5-
1,3-Dichlorobenzene Dichlorophenylboronic 99 N/A

acid pinacol ester

Experimental Protocol: Iridium-Catalyzed Aromatic C-H
Borylation

The following is a general procedure for the iridium-catalyzed borylation of arenes.[8]
Materials:

« [{If(COD)OMe}:]
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4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)

Bis(pinacolato)diboron (Bzpinz)

Arene

Cyclooctane (as solvent and internal standard)

Inert atmosphere glovebox or Schlenk line
Procedure:

 In a glovebox, a vial is charged with [{Ir((COD)OMe}z] (0.0075 mmol), dtbpy (0.015 mmol),
and Bzpinz (0.5 mmol).

e The arene (1.0 mmol) and cyclooctane (0.5 mL) are added to the vial.
e The vial is sealed and heated to 80 °C for the specified time (typically 1-16 hours).

 After cooling to room temperature, the reaction mixture is diluted with an appropriate solvent
(e.g., diethyl ether) and filtered through a short plug of silica gel.

e The filtrate is concentrated under reduced pressure, and the residue is purified by
chromatography or crystallization to yield the arylboronate ester.

Catalytic Cycle of C-H Borylation

The mechanism of iridium-catalyzed C-H borylation is proposed to involve an Ir(111)/Ir(V)
catalytic cycle.[10]

+ Arene (C-H Activation) [r(H)(ArYD(L)(Bpin)3] - Aryl-Bpin (Reductive Elimination)

[Ir(L)(Bpin)3] + B2pin2, - H-Bpin [Ir(H)(L)(Bpin)2]

Click to download full resolution via product page

Caption: Proposed catalytic cycle for iridium-catalyzed C-H borylation.
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Harnessing Solar Energy: Iridium-Catalyzed Water
Oxidation

In the quest for sustainable energy solutions, iridium catalysis has emerged as a critical player
in the field of artificial photosynthesis, specifically in the challenging process of water oxidation.
In 2008, the Bernhard group reported that certain cyclometalated iridium(lll) aguo complexes
could efficiently catalyze the oxidation of water to dioxygen.[11] This discovery spurred intense
research into the development of more robust and active iridium-based water oxidation
catalysts (WOCs).

Quantitative Performance Data for Water Oxidation

The activity of iridium-based WOCs is often measured by their turnover number (TON) and
turnover frequency (TOF).

Catalyst Precursor  Oxidant TON TOF (s™)
[Ir(ppy)2(H20)2]* Ce(lV) >1000 ~0.05
[Cplr(bpy)(H=0)]2* Ce(lV) >500 ~0.1

[Cplr(6,6'-dihydroxy-
2,2'-bipyridine) NalOa >2000 ~0.3
(OH2)2*

TON = moles of Oz produced / moles of catalyst; TOF = moles of Oz produced / (moles of
catalyst - time).

Experimental Protocol: Iridium-Catalyzed Water
Oxidation

The following is a general procedure for evaluating the activity of an iridium-based WOC using
a chemical oxidant.

Materials:

e Iridium catalyst precursor
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e Ceric ammonium nitrate (CAN) or sodium periodate (NalOa)

e Deionized water

» Reaction vessel equipped with an oxygen sensor or a pressure transducer

Procedure:

e A solution of the iridium catalyst precursor is prepared in deionized water.

e The reaction vessel is charged with a solution of the chemical oxidant (e.g., CAN) in water.
e The system is sealed and allowed to equilibrate.

e The catalyst solution is injected into the oxidant solution to initiate the reaction.

e The evolution of oxygen is monitored over time using the oxygen sensor or by measuring the
pressure increase in the headspace of the reaction vessel.

e The TON and TOF are calculated from the amount of oxygen produced and the amount of
catalyst used.

Mechanistic Pathways in Water Oxidation

The mechanism of iridium-catalyzed water oxidation is complex and can proceed through
different pathways depending on the catalyst and reaction conditions. One proposed pathway
involves the formation of high-valent iridium-oxo species.

rav)] —————— [Ir(V)=0] ———=—p| 0-O Bond Formation

LD} 02 Release

Click to download full resolution via product page

Caption: A simplified representation of a possible pathway for iridium-catalyzed water oxidation.
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Conclusion

The historical development of iridium catalysis is a testament to the power of fundamental
research in driving innovation in chemical synthesis. From the robust hydrogenation capabilities
of Crabtree's catalyst to the exquisite selectivity of modern asymmetric transformations and the
promise of artificial photosynthesis, iridium has consistently expanded the horizons of what is
possible in the construction of complex molecules. The detailed experimental protocols and
mechanistic insights provided in this guide are intended to serve as a valuable resource for
researchers, scientists, and drug development professionals seeking to harness the
remarkable potential of iridium catalysis in their own endeavors. As the field continues to
evolve, the principles and foundational discoveries outlined herein will undoubtedly inspire the
next generation of catalytic innovations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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